![molecular formula C11H21NO3 B5231824 3-(acetylamino)nonanoic acid](/img/structure/B5231824.png)
3-(acetylamino)nonanoic acid
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Overview
Description
3-(Acetylamino)nonanoic acid, also known as ANA, is a synthetic amino acid that has been extensively researched in the scientific community. It belongs to the class of non-natural amino acids and has a unique chemical structure that makes it a valuable tool for studying protein structure and function.
Scientific Research Applications
3-(acetylamino)nonanoic acid has been extensively used in scientific research to study protein structure and function. It is a useful tool for site-specific incorporation of non-natural amino acids into proteins, which allows for the introduction of unique chemical properties into proteins. This compound has been used to study protein-protein interactions, protein folding, and enzyme catalysis. It has also been used to design protein-based sensors and to study the effect of post-translational modifications on protein function.
Mechanism of Action
3-(acetylamino)nonanoic acid functions as a non-natural amino acid that can be incorporated into proteins in place of natural amino acids. It has a unique chemical structure that allows it to interact with other amino acids in the protein, leading to changes in protein structure and function. This compound has been shown to affect protein stability, protein-protein interactions, and enzyme activity. The mechanism of action of this compound is still being studied, but it is believed to involve changes in the hydrogen bonding and electrostatic interactions within the protein.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to affect protein stability, leading to changes in protein structure and function. This compound has also been shown to affect enzyme activity, leading to changes in metabolic pathways. In addition, this compound has been shown to affect protein-protein interactions, leading to changes in signal transduction pathways. The exact biochemical and physiological effects of this compound are still being studied, but it is clear that this compound has a significant impact on protein structure and function.
Advantages and Limitations for Lab Experiments
3-(acetylamino)nonanoic acid has several advantages for lab experiments. It is a non-natural amino acid that can be incorporated into proteins in place of natural amino acids, allowing for the introduction of unique chemical properties into proteins. This compound has a unique chemical structure that makes it a valuable tool for studying protein structure and function. However, this compound also has some limitations for lab experiments. It can be difficult to incorporate this compound into proteins at specific sites, and the introduction of this compound can affect protein stability and function.
Future Directions
There are several future directions for research on 3-(acetylamino)nonanoic acid. One area of research is the development of new methods for incorporating this compound into proteins at specific sites. Another area of research is the study of the biochemical and physiological effects of this compound on different proteins. It will be important to understand the impact of this compound on different proteins and to develop methods for predicting the effects of this compound on protein structure and function. Finally, there is a need for the development of new tools and techniques for studying the mechanism of action of this compound and its impact on protein structure and function.
Conclusion
In conclusion, this compound is a valuable tool for studying protein structure and function. It has a unique chemical structure that allows it to interact with other amino acids in the protein, leading to changes in protein structure and function. This compound has been extensively used in scientific research to study protein-protein interactions, protein folding, and enzyme catalysis. It has also been used to design protein-based sensors and to study the effect of post-translational modifications on protein function. While there are some limitations to using this compound in lab experiments, the future of research on this compound looks promising, with new methods and techniques being developed to study its impact on protein structure and function.
Synthesis Methods
The synthesis of 3-(acetylamino)nonanoic acid involves the reaction of 9-bromo-nonanoic acid with acetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound. This method has been widely used in the synthesis of this compound and has been optimized to produce high yields of pure this compound.
properties
IUPAC Name |
3-acetamidononanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO3/c1-3-4-5-6-7-10(8-11(14)15)12-9(2)13/h10H,3-8H2,1-2H3,(H,12,13)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMIOCPMZZAXBSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(CC(=O)O)NC(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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